Cas no 1226086-45-8 (2-chloro-4-(3,4-difluorophenyl)phenol)

2-Chloro-4-(3,4-difluorophenyl)phenol is a halogenated aromatic compound featuring a phenol core substituted with a chloro group and a 3,4-difluorophenyl moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of fluorine and chlorine atoms enhances its reactivity in cross-coupling reactions and its potential as a building block for bioactive molecules. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. The compound’s well-defined structure allows for precise modifications, facilitating the development of specialized derivatives for advanced chemical studies.
2-chloro-4-(3,4-difluorophenyl)phenol structure
1226086-45-8 structure
Product Name:2-chloro-4-(3,4-difluorophenyl)phenol
CAS No:1226086-45-8
MF:C12H7ClF2O
MW:240.633189439774
MDL:MFCD16484267
CID:1217041
PubChem ID:52983999
Update Time:2025-05-23

2-chloro-4-(3,4-difluorophenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-4-(3,4-difluorophenyl)phenol
    • 2-Chloro-4-(3,4-difluorophenyl)phenol, 95%
    • 1226086-45-8
    • 3-Chloro-3',4'-difluoro[1,1'-biphenyl]-4-ol
    • MFCD16484267
    • DTXSID40680805
    • AKOS017550039
    • MDL: MFCD16484267
    • Inchi: 1S/C12H7ClF2O/c13-9-5-7(2-4-12(9)16)8-1-3-10(14)11(15)6-8/h1-6,16H
    • InChI Key: FDAJKMGUPYJFPF-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1C=CC(=C(C=1)F)F)O

Computed Properties

  • Exact Mass: 240.0153489g/mol
  • Monoisotopic Mass: 240.0153489g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

2-chloro-4-(3,4-difluorophenyl)phenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB321729-5 g
2-Chloro-4-(3,4-difluorophenyl)phenol, 95%; .
1226086-45-8 95%
5g
€1159.00 2023-06-21
abcr
AB321729-5g
2-Chloro-4-(3,4-difluorophenyl)phenol, 95%; .
1226086-45-8 95%
5g
€1159.00 2025-04-21

2-chloro-4-(3,4-difluorophenyl)phenol Related Literature

Additional information on 2-chloro-4-(3,4-difluorophenyl)phenol

Professional Introduction to 2-chloro-4-(3,4-difluorophenyl)phenol (CAS No: 1226086-45-8)

2-chloro-4-(3,4-difluorophenyl)phenol, identified by the Chemical Abstracts Service Number (CAS No) 1226086-45-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both chloro and difluorophenyl substituents makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The molecular structure of 2-chloro-4-(3,4-difluorophenyl)phenol consists of a benzene ring substituted with a chloro group at the 2-position and a 3,4-difluorophenyl group at the 4-position. This specific arrangement of functional groups enhances its reactivity and makes it a valuable building block in the synthesis of complex organic molecules. The electron-withdrawing nature of the chloro and fluorine atoms contributes to the compound's overall electronic properties, influencing its interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-chloro-4-(3,4-difluorophenyl)phenol. Research studies have indicated that this compound exhibits promising biological activities, making it a candidate for further development in drug discovery. Specifically, its derivatives have shown inhibitory effects on various enzymes and receptors, which are relevant to several therapeutic areas such as oncology, inflammation, and central nervous system disorders.

One of the most intriguing aspects of 2-chloro-4-(3,4-difluorophenyl)phenol is its role as a precursor in the synthesis of more complex molecules. The chloro and difluorophenyl groups provide multiple sites for further functionalization, allowing chemists to design novel compounds with tailored biological properties. For instance, researchers have utilized this compound to develop new analogs with enhanced binding affinity to specific targets, which could lead to the development of more effective drugs.

The synthesis of 2-chloro-4-(3,4-difluorophenyl)phenol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 2-chloro-4-(3,4-difluorophenyl)phenol. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects more accurately. These computational approaches complement experimental investigations and contribute to a more comprehensive understanding of the compound's potential applications.

The pharmaceutical industry has taken notice of the promising properties of 2-chloro-4-(3,4-difluorophenyl)phenol. Several companies are currently engaged in research programs aimed at developing novel drug candidates based on this compound. Early-stage clinical trials have shown encouraging results for certain derivatives, suggesting that further development could lead to new therapeutic options for patients suffering from various diseases.

In conclusion, 2-chloro-4-(3,4-difluorophenyl)phenol (CAS No: 1226086-45-8) is a versatile and highly interesting compound with significant potential in medicinal chemistry. Its unique structural features and biological activities make it a valuable asset in the search for new drugs. As research continues to uncover more about its properties and applications, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals.

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